Cas no 70389-17-2 (16-Azatricyclo[9.2.2.14,8]hexadeca-2,4,6,8(16),9,11,13,14-octaene,6-methyl-)
70389-17-2 structure
Product Name:16-Azatricyclo[9.2.2.14,8]hexadeca-2,4,6,8(16),9,11,13,14-octaene,6-methyl-
CAS No:70389-17-2
MF:C16H13N
MW:219.281123876572
CID:570214
PubChem ID:6432660
Update Time:2025-04-19
16-Azatricyclo[9.2.2.14,8]hexadeca-2,4,6,8(16),9,11,13,14-octaene,6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 16-Azatricyclo[9.2.2.14,8]hexadeca-2,4,6,8(16),9,11,13,14-octaene,6-methyl-
- 16-Azatricyclo(9.2.2.14,8)hexadeca-2,4,6,8(16),9,11,13,14-octaene, 6-m ethyl-
- 70389-17-2
- 16-Azatricyclo(9.2.2.14,8)hexadeca-2,4,6,8(16),9,11,13,14-octaene, 6-methyl-
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- Inchi: 1S/C16H13N/c1-12-10-15-8-6-13-2-3-14(5-4-13)7-9-16(11-12)17-15/h2-11H,1H3/b8-6-,9-7-
- InChI Key: LTHSBNOMWXMUBF-VRHVFUOLSA-N
- SMILES: N1C2C=CC3C=CC(=CC=3)C=CC=1C=C(C)C=2 |c:2,11|
Computed Properties
- Exact Mass: 219.10489
- Monoisotopic Mass: 219.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- XLogP3: 4.2
Experimental Properties
- Density: 1.109
- Boiling Point: 387.3°C at 760 mmHg
- Flash Point: 172.2°C
- Refractive Index: 1.623
- PSA: 12.89
16-Azatricyclo[9.2.2.14,8]hexadeca-2,4,6,8(16),9,11,13,14-octaene,6-methyl- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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